N-Benzyl-L-serine, methyl ester
Cat. No. B016577
M. Wt: 209.24 g/mol
InChI Key: GMZGWPPEZCREPP-JTQLQIEISA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
|
REACTION_SMILES
|
[BH4-:22].[CH3:24][OH:25].[CH3:2][O:3][C:4]([CH:5]([NH2:6])[CH2:7][OH:8])=[O:9].[CH:14](=[O:15])[c:16]1[cH:17][cH:18][cH:19][cH:20][cH:21]1.[Cl-:12].[ClH:1].[Na+:11].[Na+:13].[Na+:23].[OH-:10]>>[CH3:2][O:3][C:4]([CH:5]([NH:6][CH2:14][c:16]1[cH:17][cH:18][cH:19][cH:20][cH:21]1)[CH2:7][OH:8])=[O:9].[ClH:1]
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[BH4-]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
CO
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
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|
Type
|
reactant
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Smiles
|
COC(=O)C(N)CO
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
O=Cc1ccccc1
|
|
Name
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|
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Quantity
|
Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
[Cl-]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
Cl
|
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Name
|
|
|
Quantity
|
Extracted from reaction SMILES
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Type
|
reactant
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Smiles
|
[Na+]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
[Na+]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
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Type
|
reactant
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Smiles
|
[Na+]
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|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
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Smiles
|
[OH-]
|
Outcomes
Product
|
Name
|
|
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Type
|
product
|
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Smiles
|
COC(=O)C(CO)NCc1ccccc1
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|
Name
|
|
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Type
|
product
|
|
Smiles
|
Cl
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
Procedure details
Name
Identifiers
|
REACTION_SMILES
|
[BH4-:22].[CH3:24][OH:25].[CH3:2][O:3][C:4]([CH:5]([NH2:6])[CH2:7][OH:8])=[O:9].[CH:14](=[O:15])[c:16]1[cH:17][cH:18][cH:19][cH:20][cH:21]1.[Cl-:12].[ClH:1].[Na+:11].[Na+:13].[Na+:23].[OH-:10]>>[CH3:2][O:3][C:4]([CH:5]([NH:6][CH2:14][c:16]1[cH:17][cH:18][cH:19][cH:20][cH:21]1)[CH2:7][OH:8])=[O:9].[ClH:1]
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[BH4-]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CO
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
COC(=O)C(N)CO
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=Cc1ccccc1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[Cl-]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
Cl
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[Na+]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[Na+]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[Na+]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[OH-]
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
COC(=O)C(CO)NCc1ccccc1
|
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
Cl
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
Procedure details
Name
Identifiers
|
REACTION_SMILES
|
[BH4-:22].[CH3:24][OH:25].[CH3:2][O:3][C:4]([CH:5]([NH2:6])[CH2:7][OH:8])=[O:9].[CH:14](=[O:15])[c:16]1[cH:17][cH:18][cH:19][cH:20][cH:21]1.[Cl-:12].[ClH:1].[Na+:11].[Na+:13].[Na+:23].[OH-:10]>>[CH3:2][O:3][C:4]([CH:5]([NH:6][CH2:14][c:16]1[cH:17][cH:18][cH:19][cH:20][cH:21]1)[CH2:7][OH:8])=[O:9].[ClH:1]
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[BH4-]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CO
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
COC(=O)C(N)CO
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=Cc1ccccc1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[Cl-]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
Cl
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[Na+]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[Na+]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[Na+]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[OH-]
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
COC(=O)C(CO)NCc1ccccc1
|
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
Cl
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
